9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride
Overview
Description
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride, also known as EDDHA·HCl, is a chemical compound used in scientific research. It is a hydrochloride salt of EDDHA, a chelating agent that is commonly used in the pharmaceutical industry. EDDHA·HCl is used in various fields of research, including biochemistry, pharmacology, and physiology.
Mechanism of Action
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl acts as a chelating agent by forming complexes with metal ions. The compound has a high affinity for metal ions and can remove them from solution. The chelation process can affect the biochemical and physiological properties of the metal ions, which can lead to changes in biological systems.
Biochemical and physiological effects:
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl has various biochemical and physiological effects. The compound can affect the activity of enzymes that require metal ions as cofactors. It can also affect the transport of metal ions across cell membranes. 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl has been shown to have antioxidant properties and can protect cells from oxidative stress. The compound can also affect the growth and development of plants by enhancing the uptake of iron.
Advantages and Limitations for Lab Experiments
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. The compound has a high affinity for metal ions, which makes it an effective chelating agent. However, 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl has some limitations. It can form complexes with other molecules in solution, which can affect the accuracy of experiments. The compound can also be toxic to cells at high concentrations.
Future Directions
There are several future directions for research on 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl. One area of research is the development of new chelating agents with improved properties. Researchers are also investigating the use of 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl in the treatment of iron deficiency anemia. The compound has also been studied for its potential use in the treatment of cancer. Future research may also focus on the mechanisms of action of 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl and its effects on biological systems.
Conclusion:
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl is a chelating agent used in scientific research. The compound has various biochemical and physiological effects and is used in various fields of research. 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl has advantages and limitations for lab experiments, and there are several future directions for research on the compound. Overall, 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl is an important compound in scientific research and has the potential to contribute to the development of new drugs and treatments.
Synthesis Methods
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl can be synthesized by reacting ethylamine with dimethyl acridone in the presence of hydrochloric acid. The reaction produces 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl as a white crystalline powder. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl is widely used in scientific research as a chelating agent. It is used to chelate metal ions such as iron, copper, and zinc. The compound has been used in various studies to investigate the role of metal ions in biological systems. 9-(ethylamino)-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone hydrochloride·HCl is also used in the pharmaceutical industry to develop new drugs.
properties
IUPAC Name |
9-(ethylamino)-3,3-dimethyl-2,4-dihydroacridin-1-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O.ClH/c1-4-18-16-11-7-5-6-8-12(11)19-13-9-17(2,3)10-14(20)15(13)16;/h5-8H,4,9-10H2,1-3H3,(H,18,19);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFTBGPGVXNBULE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C2C(=NC3=CC=CC=C31)CC(CC2=O)(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(Ethylamino)-3,3-dimethyl-2,4-dihydroacridin-1-one;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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